2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(3-hydroxypyridin-2-yl)acetamide
• InChI: InChI=1S/C14H14N4O3/c19-11-2-1-7-15-14(11)16-12(20)8-18-13(21)6-5-10(17-18)9-3-4-9/h1-2,5-7,9,19H,3-4,8H2,(H,15,16,20)
• InChI Key: PTQQUWCNPLMFKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=CC=N3)O
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to a decrease in the growth and proliferation of cancer cells and bacteria.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to have antimicrobial properties. Additionally, it has been found to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide in lab experiments is its potential as a novel therapeutic agent. However, there are also limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for the study of 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide. One area of research could focus on its potential use as an anticancer agent, with further studies needed to determine its efficacy and potential side effects in vivo. Additionally, further research could be conducted to explore its potential as an antimicrobial agent, as well as its antioxidant properties and potential applications in the treatment of oxidative stress-related diseases.

Synthesis Methods

The synthesis of 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide involves the reaction of 3-cyclopropyl-6-hydroxy-1,4-diazepin-2-one with 3-hydroxy-2-pyridinecarboxaldehyde in the presence of acetic anhydride. The resulting compound is then treated with N-(3-hydroxy-2-pyridyl)acetamide to yield the final product.

Scientific Research Applications

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-hydroxypyridin-2-yl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial properties and has been studied for its potential use in the treatment of bacterial infections. Additionally, it has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells.